Cas no 627509-96-0 (4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile)

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile structure
627509-96-0 structure
Product Name:4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
CAS No:627509-96-0
MF:C5H3F6N
MW:191.074442148209
MDL:MFCD34596072
CID:4078071
PubChem ID:16038516
Update Time:2025-04-22

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 4,4,4-trifluoro-3-(trifluoromethyl)-
    • 4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
    • EN300-1941726
    • 627509-96-0
    • AT29147
    • MDL: MFCD34596072
    • Inchi: 1S/C5H3F6N/c6-4(7,8)3(1-2-12)5(9,10)11/h3H,1H2
    • InChI Key: ASXXZCZGGHHGGW-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)CC#N)(F)F

Computed Properties

  • Exact Mass: 191.01696807Da
  • Monoisotopic Mass: 191.01696807Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Pricemore >>

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